Ethyl 2-(2-methoxyphenoxy)acetate

Specification

• CAS No.: 13078-21-2
• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: ethyl 2-(2-methoxyphenoxy)acetate
• Standard InChI: InChI=1S/C11H14O4/c1-3-14-11(12)8-15-10-7-5-4-6-9(10)13-2/h4-7H,3,8H2,1-2H3
• Standard InChI Key: BZCGGCRVJFWCIW-UHFFFAOYSA-N
• SMILES: CCOC(=O)COC1=CC=CC=C1OC
• Canonical SMILES: CCOC(=O)COC1=CC=CC=C1OC

Introduction

Structural Characteristics and Identification

Ethyl 2-(2-methoxyphenoxy)acetate is characterized by its unique chemical structure consisting of a 2-methoxyphenoxy group attached to an acetate moiety esterified with an ethyl group. This compound contains four oxygen atoms strategically positioned within its structure, contributing to its distinctive chemical behavior.

Chemical Identity and Nomenclature

Ethyl 2-(2-methoxyphenoxy)acetate has several identifiers that help in its recognition across chemical databases and literature. The compound is officially registered with CAS number 13078-21-2, which serves as its unique identifier in chemical abstracts and databases. In addition to its IUPAC name, the compound may also be referred to as ethyl 2-methoxyphenoxyacetate in some contexts.

Molecular Structure

The molecular structure of ethyl 2-(2-methoxyphenoxy)acetate features a benzene ring with two key substituents: a methoxy group at position 2 and an oxygen atom linking to an acetate ester group. This arrangement creates a molecule with distinct regions of polarity and specific steric properties. The presence of the methoxy group on the aromatic ring contributes to the electron density distribution across the molecule, affecting its reactivity patterns and intermolecular interactions.

Physical and Chemical Properties

The physical and chemical properties of ethyl 2-(2-methoxyphenoxy)acetate determine its behavior in various environments and applications. These properties have been systematically documented through analytical measurements and computational predictions.

Basic Physical Properties

Table 1 summarizes the fundamental physical properties of ethyl 2-(2-methoxyphenoxy)acetate:

Property	Value	Unit
Molecular Weight	210.227	g/mol
Density	1.1±0.1	g/cm³
Boiling Point	278.7±15.0	°C at 760 mmHg
Flash Point	118.0±20.4	°C
Physical State at 25°C	Liquid	-
Color	Colorless to pale yellow	-

These physical properties indicate that ethyl 2-(2-methoxyphenoxy)acetate is a high boiling point liquid with moderate density, characteristic of many organic esters containing aromatic substituents.

Thermodynamic and Spectroscopic Properties

Additional thermodynamic and spectroscopic properties provide deeper insights into the compound's behavior:

Property	Value	Unit
Exact Mass	210.089203	g/mol
Polar Surface Area (PSA)	44.76000	Ų
LogP	1.76	-
Vapor Pressure	0.0±0.6	mmHg at 25°C
Index of Refraction	1.492	-

The logP value of 1.76 suggests moderate lipophilicity, indicating that the compound has balanced solubility characteristics in both polar and non-polar solvents. The relatively low vapor pressure at room temperature indicates limited volatility, which influences its handling and storage requirements.

Molecular Composition and Structure

Molecular Formula and Mass

Ethyl 2-(2-methoxyphenoxy)acetate has the molecular formula C₁₁H₁₄O₄, with a calculated molecular weight of 210.227 g/mol. This composition corresponds to the structural arrangement of the compound, featuring 11 carbon atoms, 14 hydrogen atoms, and 4 oxygen atoms. The exact mass of 210.089203 reflects the precise atomic mass distribution within the molecule and serves as an important identifier in mass spectrometry analyses.

Structural Features

The structure of ethyl 2-(2-methoxyphenoxy)acetate contains several functional groups that contribute to its chemical behavior:

• An aromatic ring (benzene) provides structural rigidity and potential for π-π interactions

• A methoxy group (-OCH₃) at position 2 of the aromatic ring

• An ether linkage connecting the aromatic ring to the acetate portion

• An ester group (ethyl acetate derivative) that can undergo typical ester reactions

These structural features together determine the compound's reactivity profile and interactions with various chemical environments.

Applications and Uses

Synthetic Intermediate

Ethyl 2-(2-methoxyphenoxy)acetate likely serves as a valuable synthetic intermediate in organic synthesis pathways. Its functional groups provide multiple points for further chemical modifications, making it useful in the preparation of more complex chemical entities. The presence of both an ester group and a methoxyphenoxy moiety allows for selective reactions at different sites of the molecule.